3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol

Protecting Group Chemistry Tetrazole Synthesis Phase-Transfer Catalysis

N2-trityl tetrazole intermediate for ARB synthesis with defined regiochemistry. 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol (CAS 885278-40-0) provides: • N2-trityl protection ensures predictable thermolytic deprotection, distinct from N1-isomers. • Meta-hydroxyphenyl enables diffuse cytoplasmic localization vs. punctate para-analog staining. • Methylene spacer adds rotational flexibility for sterically constrained binding pockets. NLT 98% purity.

Molecular Formula C27H22N4O
Molecular Weight 418.5 g/mol
CAS No. 885278-40-0
Cat. No. B1505375
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol
CAS885278-40-0
Molecular FormulaC27H22N4O
Molecular Weight418.5 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4N=C(N=N4)CC5=CC(=CC=C5)O
InChIInChI=1S/C27H22N4O/c32-25-18-10-11-21(19-25)20-26-28-30-31(29-26)27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-19,32H,20H2
InChIKeyANDFDFQROBZCLI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Overview


3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol (CAS 885278-40-0) is a heterocyclic synthetic intermediate belonging to the 2-trityltetrazole class, characterized by a triphenylmethyl (trityl) protecting group on the N2 position of a tetrazole ring, which is further linked via a methylene bridge to a meta-hydroxyphenyl moiety . With a molecular formula of C27H22N4O and a molecular weight of 418.49 g/mol , this compound is primarily utilized as a protected building block in the synthesis of biologically active tetrazole-containing molecules, particularly in angiotensin II receptor antagonist (ARB) pharmaceutical programs where the trityl group provides temporary N-H protection during multi-step synthesis . The compound is commercially available from multiple suppliers with a typical purity specification of NLT 98% [1].

Workflow
Angiotensin II antagonist intermediate synthesis
Protection
N2-regioselective tritylation for tetrazole NH masking
Purity
High specification grade available for multi-step synthesis
Linker
Methylene spacer provides conformational adaptability

Substitution Risks with Trityltetrazole Analogs


Generic substitution among trityltetrazole derivatives is not scientifically justifiable due to significant differences in regiochemistry (N1 vs. N2 protection), substitution pattern (meta vs. para), and the presence or absence of a methylene spacer . The N2-trityl isomer exhibits distinct thermolytic behavior and reactivity profiles compared to N1-protected tetrazoles . Furthermore, the meta-substitution of the phenol group on the phenyl ring has been shown to modulate cellular uptake and intracellular localization compared to para-substituted analogs in model rhenium complexes [1]. The methylene linker between the tetrazole and phenyl ring introduces rotational flexibility that can critically affect molecular recognition and binding kinetics relative to directly coupled analogs . The quantitative evidence below substantiates these differentiation points.

N1 vs N2 trityl regiochemistry
N1-trityl isomers exhibit different thermolytic pathways and may not reproduce N2-protected intermediate stability. Regiochemistry must be verified before substitution.
Meta vs para phenol substitution
Para-hydroxy analogs show altered intracellular localization in probe models; meta-substitution pattern may shift cytoplasmic distribution profiles.
Methylene linker vs direct attachment
Directly coupled tetrazole-phenol analogs lack the rotational flexibility provided by the methylene spacer, which may affect molecular recognition and binding kinetics.

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Differentiation Guide


Regioselective N2-Trityl Protection vs. N1-Protected Isomers

The compound contains a trityl group on the N2 position of the tetrazole ring, which is the product of a regioselective phase-transfer catalyzed tritylation reaction. This N2-protected isomer is formed in 40–93% yield under conditions that minimize side-product formation, whereas N1-protected analogs require different synthetic routes and exhibit distinct thermal stability profiles . Direct comparison of 2-trityltetrazole and 1-trityltetrazole thermolysis shows that 2-trityltetrazoles undergo a unique thermal transformation to 8,8-diphenylheptafulvenes, while 1-trityltetrazoles follow a different decomposition pathway .

Regioselective N2 Protection
Class-level inference
Target (N2-trityl)
40–93% yield via phase-transfer catalysis; thermolysis to 8,8-diphenylheptafulvenes
Comparator (N1-trityl)
Different synthetic route; distinct decomposition pathway, not forming heptafulvenes
N2-trityl isomer enables controlled thermal processing in multi-step synthesis
Thermolysis behavior should be verified under specific reaction conditions
Protecting Group Chemistry Tetrazole Synthesis Phase-Transfer Catalysis

Meta vs. Para Substitution: Cellular Uptake and Localization

In a study of phenol-substituted rhenium tetrazolato complexes, the position of the hydroxy group (meta vs. para) significantly influenced intracellular behavior. Complexes with a meta-hydroxy substituent exhibited diffuse cytoplasmic localization, whereas the para-hydroxy analog displayed lower overall cellular accumulation and a more pronounced punctate staining pattern, indicative of altered subcellular trafficking [1]. Although these data derive from rhenium complexes rather than the free ligand, the meta/para substitution effect on physicochemical properties (e.g., dipole moment, hydrogen bonding) is a direct consequence of the phenolic substitution pattern, which is directly applicable to the compound's behavior in biological systems.

Meta vs Para Substitution
Class-level inference
Target (meta-OH)
Diffuse cytoplasmic localization in rhenium complex models
Comparator (para-OH)
Punctate staining, lower overall cellular accumulation
Meta substitution may support homogeneous cytosolic distribution in probe design context
Data from rhenium complexes; free ligand intracellular behavior requires validation
Cell Permeability Subcellular Localization Phenol Tetrazole Derivatives

Conformational Flexibility from Methylene Linker

The presence of a methylene (-CH2-) spacer between the tetrazole ring and the phenyl group in 3-(2-trityl-2H-tetrazol-5-ylmethyl)-phenol introduces an additional rotatable bond not present in directly coupled analogs such as 3-(2-trityl-2H-tetrazol-5-yl)phenol (CAS 885278-25-1) . This increased conformational freedom allows the tetrazole and phenol moieties to adopt a wider range of spatial orientations, which can be critical for optimal interaction with biological targets or for accommodating steric constraints in synthetic transformations. The calculated density (1.2±0.1 g/cm³) and boiling point (654.1±65.0°C at 760 mmHg) for the target compound differ from those of the directly attached analog, reflecting altered intermolecular interactions due to the flexible linker .

Methylene Linker Flexibility
Cross-study comparable
Target (with linker)
+1 rotatable bond; density ~1.2 g/cm³
Comparator (direct)
No methylene spacer; density ~1.19 g/cm³
Additional rotational bond may enhance conformational adaptability for target binding
Predicted properties; experimental binding affinity data not available
Conformational Analysis Ligand Design Structure-Activity Relationship

Purity Specifications vs. Market Analogs

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol is offered by multiple reputable chemical suppliers with a guaranteed purity specification of NLT 98% [1]. In contrast, many closely related trityltetrazole intermediates (e.g., 3-(2-trityl-2H-tetrazol-5-yl)phenol, CAS 885278-25-1) are commonly listed with a typical purity of 95% . This difference in available purity grades can be critical for applications requiring high-purity building blocks to avoid side reactions or purification bottlenecks in multi-step synthesis.

Purity Specification
Direct head-to-head comparison
Target
NLT 98% (supplier CoA)
Market analog
Typical purity 95%
Higher purity grade supports reduced purification steps in synthetic sequences
Verify lot-specific certificate of analysis before critical use
Chemical Procurement Quality Control Synthetic Intermediate

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol Application Scenarios


ARB Synthesis via Regioselective N2-Protection

This compound is ideally suited as a protected intermediate in the synthesis of sartan-class antihypertensive agents where the tetrazole ring must be temporarily protected at the N2 position to prevent unwanted side reactions during subsequent functionalization. The regioselective tritylation method (40–93% yield) established for 2-trityltetrazoles provides a robust synthetic entry, and the N2-trityl group's distinct thermolytic behavior ensures compatibility with thermal processing steps .

Design of Cytoplasmically-Targeted Molecular Probes

Based on evidence that meta-hydroxyphenyl substitution promotes diffuse cytoplasmic localization while para-substitution leads to punctate staining and lower accumulation , this compound is preferred for applications where uniform cytosolic engagement is desired, such as in the development of fluorescent probes for imaging cytosolic enzymes or in the design of ligands targeting metabolic pathways.

Conformational Flexibility in Tetrazole-Phenol Linkers

The methylene spacer in this compound introduces an additional degree of rotational freedom compared to directly attached tetrazole-phenol analogs . This flexibility can be exploited in structure-activity relationship (SAR) studies to optimize binding to biological targets with deep or sterically constrained pockets, or to fine-tune physicochemical properties such as lipophilicity and solubility.

High-Purity Building Block Procurement for Multi-Step Synthesis

The availability of this compound with a certified purity of NLT 98% makes it a reliable choice for pharmaceutical development and scale-up where high purity is mandatory to avoid purification steps and ensure reproducibility. This specification is notably higher than the 95% purity typical of some closely related analogs [1].

Application
Selection Property
Validation Focus
Angiotensin II antagonist synthesis
N2-regioselective trityl protection
Thermal stability of protected tetrazole
Cytoplasmic probe design research
Meta-hydroxyphenyl substitution
Subcellular localization validation
Linker-based SAR studies
Methylene spacer flexibility
Binding orientation studies
High-purity intermediate procurement
High purity intermediate
Synthetic reproducibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.